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Compound of Interest

Compound Name: 2-(Piperidin-3-yl)benzo[d]thiazole

Cat. No.: B1342488

An In-Depth Technical Guide to 2-(Piperidin-3-yl)benzo[d]thiazole

This guide provides a comprehensive overview of the chemical properties, synthesis, and
potential biological significance of 2-(Piperidin-3-yl)benzo[d]thiazole. It is intended for
researchers, scientists, and professionals in the field of drug development and medicinal
chemistry.

Core Molecular Data

2-(Piperidin-3-yl)benzo[d]thiazole is a heterocyclic compound featuring a benzothiazole core
linked to a piperidine ring at the 2-position. Its chemical properties are derived from this unique
structural arrangement. The hydrochloride salt of this compound is commonly available for
research purposes.

Property Value Citation
Molecular Formula C12H14N2S [1]
Molecular Weight 218.32 g/mol [1112]

2-(piperidin-3-yl)-1,3-
IUPAC Name (pip , ¥ [1]
benzothiazole

Note: The molecular weight is for the free base. The hydrochloride salt (C12H15CIN2S) has a
molecular weight of approximately 254.78 g/mol .[1][2]
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Synthesis and Experimental Protocols

The synthesis of 2-substituted benzothiazoles is a well-established area of organic chemistry.
While a specific protocol for 2-(Piperidin-3-yl)benzo[d]thiazole is not detailed in the provided
literature, a general and widely used method involves the condensation of 2-aminobenzenethiol
with a suitable carbonyl-containing compound.

General Experimental Protocol: Synthesis of 2-
Substituted Benzothiazoles

A common and effective route for synthesizing the benzothiazole core is the reaction between
2-aminobenzenethiol and an aldehyde.[3] This reaction can be catalyzed by various agents,
including mild oxidizing systems like H202/HCI, to facilitate the cyclization and subsequent
aromatization to the benzothiazole ring.[3]

Materials:

e 2-aminobenzenethiol

Piperidine-3-carbaldehyde (or a suitable derivative)

Ethanol (as solvent)

Hydrogen Peroxide (H20:2)

Hydrochloric Acid (HCI)
Procedure:

e Reaction Setup: Dissolve 2-aminobenzenethiol and piperidine-3-carbaldehyde in ethanol in a
round-bottom flask.

o Catalyst Addition: Slowly add a mixture of hydrogen peroxide and hydrochloric acid to the
solution at room temperature.[3]

o Reaction: Stir the mixture for a designated period (e.g., 1-3 hours) while monitoring the
reaction progress using thin-layer chromatography (TLC).[3]
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e Workup: Upon completion, neutralize the reaction mixture. The product may precipitate from
the solution or require extraction with an organic solvent.

 Purification: The crude product is then purified, typically through recrystallization or column
chromatography, to yield the final 2-(Piperidin-3-yl)benzo[d]thiazole.

This synthetic pathway is versatile and can be adapted for various substituted aldehydes and
thiophenols.[3]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1342488?utm_src=pdf-body
https://www.mdpi.com/1420-3049/25/7/1675
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Starting Materials

(Z-AminobenzenethioD Giperidine-3-carba|dehyd9

-

.

Reaction Process

Dissolve in Ethanol

~N

Condensation & Cyclization
(Stir at Room Temp)

J

Crude Product

Purification

G\leutralization & Workup)

Purification

QRecrystallization or ChromatographyD

Final Product:

2-(Piperidin-3-yl)benzo[d]thiazole

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-(Piperidin-3-yl)benzo[d]thiazole.
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Biological and Pharmacological Significance

The benzothiazole scaffold is a prominent pharmacophore in medicinal chemistry, and its
derivatives are known to exhibit a wide range of biological activities. The incorporation of a
piperidine moiety can further enhance the pharmacological profile, potentially improving
solubility, cell permeability, and receptor binding.

Benzothiazole-containing compounds have been investigated for numerous therapeutic
applications, including:

o Antimicrobial Activity: Derivatives have shown efficacy against various Gram-positive and
Gram-negative bacteria as well as fungi.[4][5][6]

» Anticancer Activity: Certain benzothiazoles act as enzyme inhibitors or interact with biological
pathways crucial for cancer cell proliferation.[5][6]

e Enzyme Inhibition: This class of compounds has been explored as inhibitors for enzymes like
dihydrofolate reductase (DHFR), carbonic anhydrase, and monoamine oxidase B (MAO-B),
which are targets for various diseases.[4][5][7]

» Anti-inflammatory Effects: Some benzothiazole derivatives have demonstrated the ability to
inhibit cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway.[5][8]

o Neuroprotective Activity: The benzothiazole ring is a core component in the design of agents
targeting neurodegenerative diseases like Alzheimer's, partly due to its amyloid-inhibiting
properties.[7]

The diverse biological functions of this scaffold make 2-(Piperidin-3-yl)benzo[d]thiazole a
compound of significant interest for further investigation and drug development.
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Key biological activities associated with the benzothiazole chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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